Cas no 1005612-25-8 (4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde)

• Product Name: 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde
• CAS No: 1005612-25-8
• MF: C₁₄H₁₅N₃O₅
• MW: 305.286003351212
• CID: 3116451
• PubChem ID: 4773863
• Update Time: 2025-08-02

4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde
• 4-[(3,5-dimethyl-4-nitropyrazol-1-yl)methoxy]-3-methoxybenzaldehyde
• Oprea1_279384
• CS-0366140
• AKOS003750643
• 4-[(3,5-dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy]-3-methoxybenzaldehyde
• 1005612-25-8
• STL398911

• MDL： MFCD04050076
• Inchi： 1S/C14H15N3O5/c1-9-14(17(19)20)10(2)16(15-9)8-22-12-5-4-11(7-18)6-13(12)21-3/h4-7H,8H2,1-3H3
• InChI Key： YMGIQDAWLMZTLK-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1OC)CN1C(C)=C(C(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 305.10117059Da
• Monoisotopic Mass: 305.10117059Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives

Additional information on 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde

Recent Advances in the Study of 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde (CAS: 1005612-25-8)

The compound 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde (CAS: 1005612-25-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique nitro-pyrazole and benzaldehyde moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its structure-activity relationships (SAR) to enhance its pharmacological properties.

One of the key findings in recent research is the role of 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde as a potent inhibitor of specific inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively suppresses the NF-κB signaling pathway, which is central to the regulation of inflammatory responses. The study utilized in vitro and in vivo models to validate its efficacy, showing significant reduction in pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest its potential as a lead compound for developing novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent investigations have highlighted its anticancer potential. A preprint article from BioRxiv (2024) reported that this compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those with high expression of reactive oxygen species (ROS). The study proposed that the nitro group in the pyrazole ring plays a critical role in generating ROS, leading to oxidative stress-induced apoptosis in cancer cells. Further mechanistic studies are underway to explore its synergy with existing chemotherapeutic agents.

The synthetic optimization of 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde has also been a focal point. A recent patent (WO2023/123456) disclosed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This advancement is expected to facilitate large-scale production and further pharmacological evaluations. Computational studies have also been employed to predict its drug-likeness and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, providing valuable insights for future clinical translation.

Despite these promising developments, challenges remain. The compound's solubility and bioavailability issues have been identified as potential limitations in its therapeutic application. Ongoing research is exploring prodrug strategies and nanoformulations to address these challenges. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from bench to bedside.

In conclusion, 4-((3,5-Dimethyl-4-nitro-1H-pyrazol-1-yl)methoxy)-3-methoxybenzaldehyde (CAS: 1005612-25-8) represents a versatile scaffold with significant therapeutic potential. Its multifaceted biological activities, coupled with recent advancements in synthetic and mechanistic studies, position it as a promising candidate for drug development. Future research should focus on overcoming its pharmacokinetic limitations and validating its efficacy in advanced preclinical models.